4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide

• Molecular Formula: C13H17Cl3N2O2
• Molecular Weight: 339.6 g/mol
• IUPAC Name: 4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C13H17Cl3N2O2/c1-8(2)17-12(13(14,15)16)18-11(19)9-4-6-10(20-3)7-5-9/h4-8,12,17H,1-3H3,(H,18,19)
• InChI Key: UIJRMBQAHZNZIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C(Cl)(Cl)Cl)NC(=O)C1=CC=C(C=C1)OC

Description

4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a methoxy group attached to the benzene ring and a trichloroethyl group linked to the amide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-methoxybenzoic acid and 2,2,2-trichloroethylamine.

Formation of Amide Bond: The carboxylic acid group of 4-methoxybenzoic acid is activated using a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP). This is followed by the addition of 2,2,2-trichloroethylamine to form the amide bond.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group, leading to the formation of 4-hydroxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide.

Reduction: The trichloroethyl group can be reduced to form a dichloroethyl or monochloroethyl group.

Substitution: The chlorine atoms in the trichloroethyl group can be substituted with other nucleophiles such as amines, thiols, or alcohols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Substitution: Nucleophiles like ammonia (NH3), thiols (RSH), or alcohols (ROH) in the presence of a base such as sodium hydroxide (NaOH).

Major Products

Oxidation: 4-hydroxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide.

Reduction: 4-methoxy-N-[2,2-dichloro-1-(propan-2-ylamino)ethyl]benzamide or 4-methoxy-N-[2-chloro-1-(propan-2-ylamino)ethyl]benzamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on the cell surface or within the cell.

Altering Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Similar Compounds

• 4-methoxy-N-[2,2,2-trichloro-1-(naphthalen-2-ylamino)ethyl]benzamide
• 4-methoxy-N-[2,2,2-trichloro-1-p-tolylamino-ethyl]benzamide
• 4-methoxy-N-[2,2,2-trichloro-1-(3-o-tolyl-thiourea)ethyl]benzamide

Uniqueness

4-methoxy-N-[2,2,2-trichloro-1-(propan-2-ylamino)ethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity